Cas no 923283-49-2 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-)

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)- structure
923283-49-2 structure
Product Name:1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-
CAS No:923283-49-2
MF:C8H9ClN4
MW:196.63685965538
CID:737856
PubChem ID:55270097
Update Time:2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(1-methylethyl)-
    • 7-chloro-1-propan-2-ylpyrazolo[4,3-d]pyrimidine
    • SCHEMBL12725287
    • DTXSID80717225
    • 7-Chloro-1-isopropyl-1H-pyrazolo[4,3-d]pyrimidine
    • 7-Chloro-1-(propan-2-yl)-1H-pyrazolo[4,3-d]pyrimidine
    • AKOS006318796
    • 923283-49-2
    • Inchi: 1S/C8H9ClN4/c1-5(2)13-7-6(3-12-13)10-4-11-8(7)9/h3-5H,1-2H3
    • InChI Key: BPEISPCAAXFHJV-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=NN2C(C)C)N=CN=1

Computed Properties

  • Exact Mass: 196.0515740g/mol
  • Monoisotopic Mass: 196.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.6Ų
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